Cas no 3663-39-6 (3-Methyl-1,2,4-oxadiazol-5-amine)

• Product Name: 3-Methyl-1,2,4-oxadiazol-5-amine
• CAS No: 3663-39-6
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• MDL: MFCD08272076
• CID: 296238
• PubChem ID: 567118
• Update Time: 2025-10-29

3-Methyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1,2,4-oxadiazol-5-amine
• 1,2,4-Oxadiazol-5-amine,3-methyl-
• 3-methyl-5-amino-1,2,4-oxadiazole
• 3663-39-6
• A913636
• 3-Methyl-1,2,4-oxadiazol-5-amine #
• AB44302
• DTXSID20340758
• AKOS005174215
• AS-6283
• Z339356524
• FT-0683748
• 3-METHYL-[1,2,4]OXADIAZOL-5-YLAMINE
• BB 0258486
• EN300-33308
• MFCD08272076
• 5-Amino-3-methyl-1,2,4-oxadiazole
• CS-0216090
• AT13650
• 1,2,4-OXADIAZOL-5-AMINE, 3-METHYL-
• AB00998706-01
• DTXCID40291839
• ALBB-013551
• SY043068

• MDL： MFCD08272076
• Inchi： 1S/C3H5N3O/c1-2-5-3(4)7-6-2/h1H3,(H2,4,5,6)
• InChI Key： LGNNZKURGCOEJY-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C)=N1

Computed Properties

• Exact Mass: 99.04330
• Monoisotopic Mass: 99.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 67.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.94000
• LogP: 0.54140

3-Methyl-1,2,4-oxadiazol-5-amine Security Information

• HazardClass：IRRITANT

Additional information on 3-Methyl-1,2,4-oxadiazol-5-amine

Introduction to 3-Methyl-1,2,4-oxadiazol-5-amine (CAS No. 3663-39-6)

3-Methyl-1,2,4-oxadiazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 3663-39-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of an amine functional group at the 5-position and a methyl substituent at the 3-position introduces unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and material science applications.

The structure of 3-methyl-1,2,4-oxadiazol-5-amine features a three-membered ring containing two oxygen atoms and one nitrogen atom, fused with a five-membered ring that includes two carbon atoms and one nitrogen atom. The amine group at the 5-position provides a site for further functionalization, while the methyl group at the 3-position influences the electronic properties and steric environment of the molecule. This combination of structural features makes it an intriguing candidate for exploring new chemical interactions and biological effects.

In recent years, there has been growing interest in oxadiazole derivatives due to their demonstrated efficacy as bioactive compounds. Studies have shown that oxadiazole-based molecules exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The amine-substituted oxadiazoles, such as 3-methyl-1,2,4-oxadiazol-5-amine, are particularly noteworthy for their ability to interact with biological targets in novel ways.

One of the most compelling aspects of 3-methyl-1,2,4-oxadiazol-5-amine is its potential as a lead compound in medicinal chemistry. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. For instance, modifications at the 1-position or the methyl substituent have been investigated to enhance binding affinity to specific enzymes or receptors. These studies often involve computational modeling and high-throughput screening to accelerate the discovery process.

Recent advancements in synthetic chemistry have also contributed to the growing interest in 3-methyl-1,2,4-oxadiazol-5-amine. New synthetic routes have been developed to produce this compound more efficiently and in higher yields, enabling larger-scale studies and commercial applications. These methods often leverage transition metal catalysis or novel reaction conditions to improve reaction outcomes and reduce byproduct formation.

The biological activity of 3-methyl-1,2,4-oxadiazol-5-amine has been extensively studied in various preclinical models. Research has demonstrated its potential in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, it has shown promise in inhibiting growth factor receptors and kinases involved in cancer progression. These findings suggest that 3-methyl-1,2,4-oxadiazol-5-amine could be a valuable starting point for developing novel therapeutics against chronic diseases.

In material science applications, 3-methyl-1,2,4-oxadiazol-5-amine has been investigated for its role as a building block in polymer synthesis. Its heterocyclic structure allows for integration into polymers with enhanced thermal stability or mechanical strength. Researchers are exploring its use in creating advanced materials for electronics or coatings that require high performance under extreme conditions.

The chemical reactivity of 3-methyl-1,2,4-oaxdiazol -5 -amine also makes it useful in organic synthesis as a precursor for more complex molecules. Its amine group can undergo various transformations such as acylation or alkylation to introduce different functional groups. This versatility allows chemists to design custom compounds tailored for specific applications.

The safety profile of 3-methyl -1 ,2 ,4 -oxadiazol -5 -amine is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at high concentrations , further research is needed to fully understand its long-term effects . Regulatory agencies require comprehensive toxicological assessments before any new compound can be approved for commercial use . However , preliminary data indicate that it is relatively stable under normal conditions , which reduces concerns about degradation or hazardous byproducts .

Future directions for research on 3-methyl -1 ,2 ,4 -oxadiazol -5 -amine include exploring its role in drug delivery systems . By incorporating this compound into nanoparticles or liposomes , researchers aim to enhance drug solubility , target specificity , and controlled release . These advancements could lead to more effective treatments with fewer side effects .

Additionally , computational studies are being conducted to better understand the molecular interactions between 3-methyl -1 ,2 ,4 -oxadiazol -5 -amine and biological targets . These simulations help predict binding affinities and optimize molecular structures before experimental validation . Such interdisciplinary approaches are crucial for accelerating the development of new bioactive compounds .

In conclusion, 3-methyl -1 ,2 ,4 -oxadiazol -5 -amine ( CAS No . 3663 -39 -6) is a versatile heterocyclic compound with significant potential in pharmaceuticals and materials science . Its unique structural features make it an attractive scaffold for drug discovery while its reactivity allows for diverse synthetic applications . As research continues to uncover new uses for this compound ，its importance is likely to grow further ，driving innovation across multiple scientific disciplines .